![molecular formula C17H19ClFNO3S B2483591 3-chloro-4-fluoro-N-(2-methoxy-2-phenylbutyl)benzenesulfonamide CAS No. 1797900-67-4](/img/structure/B2483591.png)
3-chloro-4-fluoro-N-(2-methoxy-2-phenylbutyl)benzenesulfonamide
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Overview
Description
3-chloro-4-fluoro-N-(2-methoxy-2-phenylbutyl)benzenesulfonamide, also known as CFMPB, is a sulfonamide-based compound that has gained attention in scientific research due to its potential pharmacological properties. CFMPB has been studied for its ability to interact with various biological targets, including enzymes and receptors, making it a promising candidate for drug development.
Scientific Research Applications
- Role of the Compound : 3-chloro-4-fluoro-N-(2-methoxy-2-phenylbutyl)benzenesulfonamide serves as a boron reagent in SM coupling reactions. Boron reagents play a crucial role in transmetalation, transferring nucleophilic organic groups from boron to palladium, resulting in the formation of new C–C bonds .
Suzuki–Miyaura Coupling Reagent
These applications highlight the versatility and significance of 3-chloro-4-fluoro-N-(2-methoxy-2-phenylbutyl)benzenesulfonamide in scientific research. Researchers continue to explore its potential in diverse fields, leveraging its specific reactivity and functional groups . If you need further details or have additional questions, feel free to ask! 😊
Mechanism of Action
Mode of Action
Without specific knowledge of the compound’s target, it’s challenging to describe its mode of action. Based on its chemical structure, it’s plausible that the compound could interact with its targets through a variety of mechanisms, such as hydrogen bonding, hydrophobic interactions, or ionic interactions .
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can impact how “3-chloro-4-fluoro-N-(2-methoxy-2-phenylbutyl)benzenesulfonamide” interacts with its target and exerts its effects .
properties
IUPAC Name |
3-chloro-4-fluoro-N-(2-methoxy-2-phenylbutyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19ClFNO3S/c1-3-17(23-2,13-7-5-4-6-8-13)12-20-24(21,22)14-9-10-16(19)15(18)11-14/h4-11,20H,3,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMVOPUCMTFWCQD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CNS(=O)(=O)C1=CC(=C(C=C1)F)Cl)(C2=CC=CC=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClFNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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